1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine
Overview
Description
1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine, also known as DMMDA-2, is a chemical compound that belongs to the class of piperazines. It was first synthesized by Alexander Shulgin in 1970 and has since been used in scientific research.
Mechanism of Action
The mechanism of action of 1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine is not fully understood, but it is believed to involve the modulation of serotonin and dopamine neurotransmission. This compound has been shown to increase the release of serotonin and dopamine in the prefrontal cortex, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
This compound has been reported to produce psychedelic effects similar to those of other serotonin 5-HT2A receptor agonists. These effects include visual distortions, altered perception of time, and changes in mood and thought processes. This compound has also been found to produce mild stimulant effects, such as increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation is its relatively low potency compared to other psychedelics, which may require higher doses to produce significant effects.
Future Directions
Future research on 1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine could focus on its potential therapeutic applications, such as in the treatment of depression, anxiety, and addiction. It could also be used to study the role of the 5-HT2A receptor in the regulation of sleep, appetite, and other physiological processes. Additionally, further studies could investigate the potential of this compound as a tool for neuroimaging and functional connectivity analysis in the brain.
Scientific Research Applications
1-(2,6-dimethoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been used in scientific research as a tool to study the structure-activity relationship of various psychotropic drugs. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been found to have partial agonist activity at the 5-HT2C receptor and antagonist activity at the dopamine D2 receptor.
Properties
IUPAC Name |
(2,6-dimethoxyphenyl)-[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-25-17-9-7-16(8-10-17)15-22-11-13-23(14-12-22)21(24)20-18(26-2)5-4-6-19(20)27-3/h4-10H,11-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSKVTOYRWVLEJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=C(C=CC=C3OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.